2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid

• IUPAC Name: 2-chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid
• InChI: InChI=1S/C12H7Cl2NO3S/c13-8-5-6(1-2-7(8)12(17)18)15-11(16)9-3-4-10(14)19-9/h1-5H,(H,15,16)(H,17,18)
• InChI Key: FSNAPANASRNABO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)C2=CC=C(S2)Cl)Cl)C(=O)O
• Molecular Formula: C12H7Cl2NO3S
• Molecular Weight: 316.2 g/mol

Description

2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid, also known as CCTBA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CCTBA is a member of the benzoic acid family and is a white crystalline solid with a molecular weight of 341.78 g/mol. This compound is synthesized using various methods and has shown promising results in numerous scientific studies.

Mechanism of Action

The mechanism of action of 2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid is not fully understood, but it is believed to exert its effects through the inhibition of various enzymes and signaling pathways. In cancer cells, 2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid has been shown to inhibit the activity of COX-2, which plays a crucial role in the inflammatory response and is overexpressed in various types of cancer. 2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid has also been found to induce apoptosis in cancer cells by activating various signaling pathways.
In agriculture, 2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid inhibits the growth of certain weeds by inhibiting the activity of enzymes involved in the biosynthesis of essential amino acids. It has also been found to exhibit insecticidal activity by disrupting the nervous system of insects.
Biochemical and Physiological Effects:
2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid has been shown to exhibit various biochemical and physiological effects. In cancer cells, 2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid has been found to induce apoptosis and inhibit the activity of COX-2. In animal studies, 2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid has been found to exhibit anti-inflammatory and analgesic properties. It has also been found to exhibit insecticidal activity against various pests.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid is its versatility, as it can be used in various fields such as medicine, agriculture, and material science. It also exhibits excellent thermal stability and mechanical properties, making it a promising candidate for the development of high-performance materials.
However, one of the limitations of 2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid is its complex synthesis process, which requires careful attention to detail to ensure a high yield and purity of the compound. Additionally, further research is needed to fully understand the mechanism of action of 2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid and its potential applications in various fields.

Future Directions

There are several future directions for the study of 2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid. In medicine, further research is needed to fully understand the anti-inflammatory and anti-cancer properties of 2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid and its potential as a therapeutic agent. In agriculture, further research is needed to develop more effective and environmentally friendly herbicides and insecticides based on 2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid. In material science, further research is needed to develop high-performance materials based on 2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid that exhibit improved thermal stability and mechanical properties. Overall, the study of 2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid has the potential to lead to the development of new and innovative technologies in various fields.

Synthesis Methods

2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid can be synthesized by several methods, including the reaction of 2-chloro-4-aminobenzoic acid with 5-chlorothiophene-2-carbonyl chloride in the presence of a base such as triethylamine. Another method involves the reaction of 2-chloro-4-nitrobenzoic acid with 5-chlorothiophene-2-carboxylic acid in the presence of a reducing agent such as iron powder. The synthesis of 2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid is a complex process that requires careful attention to detail to ensure a high yield and purity of the compound.

Scientific Research Applications

2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid has been extensively studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, 2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid has been shown to exhibit anti-inflammatory and anti-cancer properties. It has been found to inhibit the activity of COX-2, an enzyme that plays a crucial role in the inflammatory response and is overexpressed in various types of cancer. 2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
In agriculture, 2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid has been used as a herbicide due to its ability to inhibit the growth of certain weeds. It has also been studied as a potential insecticide, as it has been found to exhibit insecticidal activity against various pests.
In material science, 2-Chloro-4-[(5-chlorothiophene-2-carbonyl)amino]benzoic acid has been used as a building block for the synthesis of various polymers and materials. It has been found to exhibit excellent thermal stability and mechanical properties, making it a promising candidate for the development of high-performance materials.